Cas no 1353984-85-6 ([Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid)

• Product Name: [Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid
• CAS No: 1353984-85-6
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 2160639
• Update Time: 2025-07-02

[Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid
• 2-(Cyclopropyl((6-methoxypyridazin-3-yl)methyl)amino)acetic acid
• AM94728
• [Cyclopropyl-(6-methoxypyridazin-3-ylmethyl)amino]acetic acid

• Inchi： 1S/C11H15N3O3/c1-17-10-5-2-8(12-13-10)6-14(7-11(15)16)9-3-4-9/h2,5,9H,3-4,6-7H2,1H3,(H,15,16)
• InChI Key： ZVUZFPHANYJWDF-UHFFFAOYSA-N
• SMILES： OC(CN(CC1=CC=C(N=N1)OC)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 271
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid

Comprehensive Overview of [Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid (CAS No. 1353984-85-6)

In the realm of pharmaceutical and agrochemical research, [Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid (CAS No. 1353984-85-6) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and pyridazine moieties, is being explored for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel bioactive molecules.

The compound's 6-methoxy-pyridazin-3-ylmethyl group is a key feature that contributes to its biochemical interactions. This moiety is known to enhance binding affinity to specific enzyme targets, making it a valuable building block in medicinal chemistry. Recent studies have highlighted its potential in modulating enzymatic pathways, which could pave the way for new therapeutic strategies. Given the growing demand for small-molecule inhibitors and enzyme modulators, this compound is gaining traction in both academic and industrial research.

One of the most searched questions in the scientific community is: "What are the applications of [Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid in drug development?" Preliminary findings suggest that this compound could play a role in addressing unmet medical needs, particularly in areas like metabolic disorders and inflammatory diseases. Its ability to interact with key biological targets makes it a promising candidate for further investigation.

Another hot topic in the field is the synthetic accessibility of such complex molecules. Researchers are keen to optimize the synthesis of [Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid to improve yields and reduce production costs. Advances in green chemistry and catalytic processes are being explored to make the synthesis more sustainable, aligning with the global push for environmentally friendly practices.

From an agrochemical perspective, this compound's pyridazine core is of particular interest. Pyridazine derivatives are known for their herbicidal and fungicidal properties, and there is ongoing research to evaluate the efficacy of [Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid in crop protection. With the increasing focus on sustainable agriculture and food security, such innovations are highly sought after.

In summary, [Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid (CAS No. 1353984-85-6) represents a multifaceted compound with broad potential across pharmaceuticals and agrochemicals. Its unique structure and functional groups make it a subject of intense research, and its applications are likely to expand as new discoveries are made. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.